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Compound of Interest

Compound Name: Hydroxy-PEG2-acid

Cat. No.: B15541945

An In-Depth Technical Guide to Hydroxy-PEG2-acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy-PEG2-acid, also known by its IUPAC name 3-(2-(2-hydroxyethoxy)ethoxy)propanoic
acid, is a heterobifunctional molecule featuring a discrete two-unit polyethylene glycol (PEG)
spacer. This compound is equipped with a terminal hydroxyl (-OH) group and a carboxylic acid
(-COOH) group, making it a valuable tool in bioconjugation, drug delivery, and the development
of therapeutic constructs like Proteolysis Targeting Chimeras (PROTACSs). The hydrophilic PEG
linker enhances the aqueous solubility of conjugated molecules, a critical attribute for many
pharmaceutical applications.[1][2] This guide provides a comprehensive overview of its
chemical properties, structure, and relevant experimental considerations.

Chemical Structure and Identification

The molecular structure of Hydroxy-PEG2-acid consists of a short di-ethylene glycol
backbone, providing flexibility and hydrophilicity. One terminus is functionalized with a primary
alcohol, while the other is capped with a propanoic acid.

Chemical Structure:

Caption: General workflow for amide bond formation.
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PROTAC Synthesis Logical Diagram

This diagram shows the logical relationship of Hydroxy-PEG2-acid as a linker in the synthesis
of a PROTAC molecule.
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Caption: Role of Hydroxy-PEG2-acid in PROTAC assembly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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